Cas no 1955564-46-1 (1,3-dibenzylpiperazine, but-2-enedioic acid)
1,3-dibenzylpiperazine, but-2-enedioic acid Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1,3-bis(phenylmethyl)-, 2-butenedioate (1:1)
- 1,3-dibenzylpiperazine, but-2-enedioic acid
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- Inchi: 1S/C18H22N2.C4H4O4/c1-3-7-16(8-4-1)13-18-15-20(12-11-19-18)14-17-9-5-2-6-10-17;5-3(6)1-2-4(7)8/h1-10,18-19H,11-15H2;1-2H,(H,5,6)(H,7,8)
- InChI Key: SCDDQMFTSHQHHN-UHFFFAOYSA-N
- SMILES: C(C(=O)O)=CC(=O)O.C(C1C=CC=CC=1)C1NCCN(CC2C=CC=CC=2)C1
1,3-dibenzylpiperazine, but-2-enedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-234289-0.05g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 0.05g |
$515.0 | 2024-06-19 | |
| Enamine | EN300-234289-0.1g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 0.1g |
$540.0 | 2024-06-19 | |
| Enamine | EN300-234289-0.25g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 0.25g |
$564.0 | 2024-06-19 | |
| Enamine | EN300-234289-0.5g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 0.5g |
$589.0 | 2024-06-19 | |
| Enamine | EN300-234289-1.0g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 1.0g |
$614.0 | 2024-06-19 | |
| Enamine | EN300-234289-2.5g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 2.5g |
$1202.0 | 2024-06-19 | |
| Enamine | EN300-234289-5.0g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 5.0g |
$1779.0 | 2024-06-19 | |
| Enamine | EN300-234289-10.0g |
1,3-dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 95% | 10.0g |
$2638.0 | 2024-06-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01013504-1g |
1,3-Dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 97% | 1g |
¥3031.0 | 2023-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01013504-5g |
1,3-Dibenzylpiperazine, but-2-enedioic acid |
1955564-46-1 | 97% | 5g |
¥8785.0 | 2023-03-12 |
1,3-dibenzylpiperazine, but-2-enedioic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1,3-dibenzylpiperazine, but-2-enedioic acid
Introduction to 1,3-dibenzylpiperazine, but-2-enedioic acid (CAS No. 1955564-46-1)
1,3-dibenzylpiperazine, but-2-enedioic acid (CAS No. 1955564-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas. The combination of 1,3-dibenzylpiperazine and but-2-enedioic acid creates a molecule with distinct chemical properties and biological activities that warrant further exploration.
The chemical structure of 1,3-dibenzylpiperazine, but-2-enedioic acid is composed of a piperazine ring substituted with two benzyl groups and a but-2-enedioic acid moiety. The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The benzyl groups enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability. The but-2-enedioic acid (also known as maleic acid) adds a polar functional group that can influence the compound's solubility and binding affinity to specific receptors.
Recent studies have highlighted the potential therapeutic applications of 1,3-dibenzylpiperazine, but-2-enedioic acid. One area of interest is its role as a modulator of neurotransmitter systems. Research has shown that compounds with similar structures can influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for regulating mood and behavior. This suggests that 1,3-dibenzylpiperazine, but-2-enedioic acid may have potential applications in the treatment of neurological disorders such as depression and anxiety.
In addition to its potential neuropharmacological effects, 1,3-dibenzylpiperazine, but-2-enedioic acid has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that compounds with similar structures can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. This makes 1,3-dibenzylpiperazine, but-2-enedioic acid a promising candidate for developing new anti-inflammatory drugs.
The pharmacokinetic properties of 1,3-dibenzylpiperazine, but-2-enedioic acid are also an important aspect of its research. Preliminary studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This is crucial for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period. Further research is needed to optimize the formulation and dosing regimens to maximize its therapeutic benefits while minimizing potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dibenzylpiperazine, but-2-enedioic acid. Early results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its potential therapeutic applications in various medical conditions.
In conclusion, 1,3-dibenzylpiperazine, but-2-enedioic acid (CAS No. 1955564-46-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.
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